N-{4-[(4-methyl-6-pyrrolidin-1-ylpyrimidin-2-yl)amino]phenyl}-2-phenylbutanamide

• IUPAC Name: N-[4-[(4-methyl-6-pyrrolidin-1-ylpyrimidin-2-yl)amino]phenyl]-2-phenylbutanamide
• InChI: InChI=1S/C25H29N5O/c1-3-22(19-9-5-4-6-10-19)24(31)27-20-11-13-21(14-12-20)28-25-26-18(2)17-23(29-25)30-15-7-8-16-30/h4-6,9-14,17,22H,3,7-8,15-16H2,1-2H3,(H,27,31)(H,26,28,29)
• InChI Key: WWLXXEGINDFGFB-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)NC2=CC=C(C=C2)NC3=NC(=CC(=N3)N4CCCC4)C
• Molecular Formula: C25H29N5O
• Molecular Weight: 415.5 g/mol

Description

The compound “N-{4-[(4-methyl-6-pyrrolidin-1-ylpyrimidin-2-yl)amino]phenyl}-2-phenylbutanamide” is a complex organic molecule that contains several functional groups including a pyrrolidine ring, a pyrimidine ring, an amide group, and aromatic rings. The pyrrolidine ring is a five-membered ring with one nitrogen atom, and the pyrimidine ring is a six-membered ring with two nitrogen atoms. The presence of these functional groups suggests that this compound could have interesting biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrrolidine and pyrimidine rings, the introduction of the methyl groups, and the coupling of the different parts of the molecule. The exact synthetic route would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrrolidine and pyrimidine rings would add rigidity to the structure, while the amide group could participate in hydrogen bonding.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. For example, the amide group could undergo hydrolysis to form a carboxylic acid and an amine. The pyrrolidine and pyrimidine rings could also participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be influenced by its molecular structure and the functional groups present in it.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. For example, if it were a drug, it could interact with a specific protein in the body to exert its effect.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, if it were a drug, its safety profile would be determined through preclinical and clinical testing.

Future Directions

The future directions for research on this compound could include further exploration of its biological activities, optimization of its synthesis, and investigation of its potential applications.